Cas no 39116-40-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- (2-methoxy-4-methylphenyl) N-methylcarbamate
- 2-methoxy-4-methylphenyl methylcarbamate
- AC1L5T02
- AC1Q61B0
- AG-J-04541
- AR-1E3091
- CTK4I0947
- NSC35390
- NSC-35390
- DTXSID70284077
- 39116-40-0
-
-
- Inchi： InChI=1S/C10H13NO3/c1-7-4-5-8(9(6-7)13-3)14-10(12)11-2/h4-6H,1-3H3,(H,11,12)
- InChI Key： IGXIKRMVHNBTNF-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)OC(=O)NC)OC
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 47.56
- LogP: 2.11270
Related Literature
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
-
3. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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